Cas no 2411256-71-6 (2-[(5-Cyano-6-methoxypyridin-3-yl)-(cyclopropylmethyl)amino]ethanesulfonyl fluoride)

• Product Name: 2-[(5-Cyano-6-methoxypyridin-3-yl)-(cyclopropylmethyl)amino]ethanesulfonyl fluoride
• CAS No: 2411256-71-6
• MF: C₁₃H₁₆FN₃O₃S
• MW: 313.347845077515
• CID: 5357561
• PubChem ID: 154879579
• Update Time: 2025-06-14

2-[(5-Cyano-6-methoxypyridin-3-yl)-(cyclopropylmethyl)amino]ethanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-[(5-Cyano-6-methoxypyridin-3-yl)-(cyclopropylmethyl)amino]ethanesulfonyl fluoride
• Z4344308745
• 2-[(5-cyano-6-methoxypyridin-3-yl)(cyclopropylmethyl)amino]ethane-1-sulfonyl fluoride

• Inchi： 1S/C13H16FN3O3S/c1-20-13-11(7-15)6-12(8-16-13)17(9-10-2-3-10)4-5-21(14,18)19/h6,8,10H,2-5,9H2,1H3
• InChI Key： XFYCMONNEQDPJG-UHFFFAOYSA-N
• SMILES： S(CCN(C1C=NC(=C(C#N)C=1)OC)CC1CC1)(=O)(=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 495
• XLogP3: 1.7
• Topological Polar Surface Area: 91.7

Additional information on 2-[(5-Cyano-6-methoxypyridin-3-yl)-(cyclopropylmethyl)amino]ethanesulfonyl fluoride

Recent Advances in the Study of 2-[(5-Cyano-6-methoxypyridin-3-yl)-(cyclopropylmethyl)amino]ethanesulfonyl Fluoride (CAS: 2411256-71-6)

The compound 2-[(5-Cyano-6-methoxypyridin-3-yl)-(cyclopropylmethyl)amino]ethanesulfonyl fluoride (CAS: 2411256-71-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This sulfonyl fluoride derivative is recognized for its potential as a covalent inhibitor, targeting specific enzymes involved in disease pathways. Its unique structure, featuring a cyano-methoxypyridine moiety and a cyclopropylmethylamino-ethanesulfonyl fluoride group, enables selective binding to active sites, making it a promising candidate for therapeutic development.

Recent studies have focused on elucidating the mechanism of action of this compound, particularly its ability to irreversibly inhibit serine hydrolases and other nucleophilic enzymes. Research published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy in blocking the activity of key enzymes implicated in inflammatory and oncogenic processes. The compound's selectivity profile was further validated through proteomic studies, which identified minimal off-target effects, highlighting its potential for precision medicine applications.

In addition to its inhibitory properties, 2-[(5-Cyano-6-methoxypyridin-3-yl)-(cyclopropylmethyl)amino]ethanesulfonyl fluoride has been explored as a chemical probe for studying enzyme function in live cells. A study in ACS Chemical Biology (2024) utilized this compound to map the activity of serine hydrolases in real-time, providing insights into their roles in cellular signaling pathways. The probe's cell-permeability and stability under physiological conditions were noted as key advantages for such applications.

Ongoing research is also investigating the therapeutic potential of this compound in neurodegenerative diseases. Preliminary data from in vitro and in vivo models suggest that it may modulate enzyme activity associated with protein misfolding and aggregation, which are hallmarks of conditions like Alzheimer's and Parkinson's diseases. These findings were presented at the 2024 International Conference on Chemical Biology and are currently under peer review for publication.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of 2-[(5-Cyano-6-methoxypyridin-3-yl)-(cyclopropylmethyl)amino]ethanesulfonyl fluoride. Recent efforts have focused on structural modifications to enhance its bioavailability and reduce potential toxicity. Collaborative studies between academic and industrial researchers are underway to advance this compound into preclinical trials, with the goal of developing novel therapeutics for unmet medical needs.

In conclusion, the compound 2-[(5-Cyano-6-methoxypyridin-3-yl)-(cyclopropylmethyl)amino]ethanesulfonyl fluoride (CAS: 2411256-71-6) represents a significant advancement in the field of covalent inhibitors and chemical probes. Its unique properties and versatile applications underscore its potential to contribute to both basic research and drug discovery. Continued investigation into its mechanisms and therapeutic applications is expected to yield valuable insights and innovations in the coming years.